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Compound of Interest

Compound Name: Perfluoroeicosane

Cat. No.: B048876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Perfluoroeicosane, identified by the CAS number 37589-57-4, is a fully fluorinated

hydrocarbon belonging to the broad class of per- and polyfluoroalkyl substances (PFAS). Its

chemical structure, consisting of a twenty-carbon chain saturated with fluorine atoms, imparts

exceptional chemical and thermal stability. This technical guide provides a comprehensive

overview of the known properties, safety considerations, and analytical methodologies relevant

to Perfluoroeicosane. The information presented is intended to support researchers,

scientists, and professionals in the fields of chemistry, materials science, and drug

development in understanding and responsibly handling this compound.

Chemical and Physical Properties
Perfluoroeicosane is a white, crystalline solid at room temperature.[1] The substitution of

hydrogen with fluorine atoms results in a molecule with high hydrophobicity and lipophobicity,

as well as low surface energy. These properties are characteristic of perfluorinated compounds

and are the basis for their use in a variety of specialized applications.[2]

A summary of the key quantitative physicochemical properties of Perfluoroeicosane is

presented in the table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₂₀F₄₂ [3][4]

Molecular Weight 1038.15 g/mol [3][4]

Melting Point 164-166 °C [1][3]

Boiling Point 320 °C [1]

Density 1.764 g/cm³ (Predicted) [1]

Appearance White powder/crystals [1]

Toxicological Profile
A comprehensive toxicological profile for Perfluoroeicosane, including specific LD50 and

LC50 values, is not readily available in the public domain based on extensive literature

searches. Safety data sheets for Perfluoroeicosane indicate that no data is available for acute

oral, dermal, or inhalation toxicity, as well as for carcinogenicity, mutagenicity, or reproductive

toxicity.[2]

However, it is important to consider the broader context of per- and polyfluoroalkyl substances

(PFAS). Some well-studied PFAS, such as perfluorooctanoic acid (PFOA) and

perfluorooctanesulfonic acid (PFOS), have been associated with adverse health effects,

including reproductive and developmental toxicity, and have been classified as possibly

carcinogenic to humans by the International Agency for Research on Cancer (IARC).[5][6][7]

Given the persistence and potential for bioaccumulation of long-chain PFAS, it is prudent to

handle Perfluoroeicosane with a high degree of caution, assuming it may present similar

hazards until specific toxicological data becomes available. General safety precautions for

handling PFAS should be strictly followed.

Safety and Handling
Due to the lack of specific toxicological data for Perfluoroeicosane, a cautious approach to

handling is essential. Standard laboratory safety protocols for handling potentially hazardous

chemicals should be implemented.

Personal Protective Equipment (PPE):
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Eye Protection: Chemical safety goggles or a face shield should be worn.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are recommended.

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator

should be used.

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation exposure.

General Hygiene:

Avoid breathing dust.

Avoid contact with eyes and skin.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Experimental Protocols: Analytical Determination
Detailed, validated experimental protocols specifically for the analysis of Perfluoroeicosane
are not widely published. However, general analytical methods developed for the detection and

quantification of other PFAS are applicable. The most common and effective techniques are

based on chromatography coupled with mass spectrometry.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a suitable technique for the analysis of volatile and semi-volatile PFAS. For non-

volatile compounds like Perfluoroeicosane, derivatization to increase volatility may be

necessary.
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General Workflow for GC-MS Analysis of PFAS:

Caption: A generalized workflow for the analysis of PFAS using GC-MS.

Methodology Outline:

Sample Preparation:

Extraction: Solid-phase extraction (SPE) is commonly used to isolate and concentrate

PFAS from aqueous samples. For solid matrices, techniques like sonication or Soxhlet

extraction with an appropriate solvent may be employed.

Derivatization: To improve the volatility of non-volatile PFAS for GC analysis, derivatization

is often required. This typically involves converting polar functional groups into less polar,

more volatile derivatives.

GC-MS Analysis:

Injection: The prepared sample is injected into the GC.

Separation: The compounds are separated based on their boiling points and interactions

with the stationary phase of the GC column.

Detection: The separated compounds are ionized and detected by the mass spectrometer,

which provides information about their mass-to-charge ratio, allowing for identification and

quantification.

Liquid Chromatography-Mass Spectrometry (LC-MS)
LC-MS, particularly with tandem mass spectrometry (LC-MS/MS), is the most widely used and

sensitive method for the analysis of a broad range of PFAS, including long-chain compounds

like Perfluoroeicosane, as it does not require derivatization.

General Workflow for LC-MS/MS Analysis of PFAS:

Caption: A generalized workflow for the analysis of PFAS using LC-MS/MS.

Methodology Outline:
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Sample Preparation:

Extraction: Similar to GC-MS, SPE is a common technique for sample cleanup and

concentration. For biological samples like serum, protein precipitation followed by

centrifugation is often used.

LC-MS/MS Analysis:

Injection: The extracted sample is injected into the LC system.

Separation: The analytes are separated on a chromatographic column (e.g., a C18

reversed-phase column) based on their polarity.

Detection: The eluting compounds are introduced into the mass spectrometer. Tandem MS

(MS/MS) is used for highly selective and sensitive detection by monitoring specific

precursor and product ion transitions for each analyte.

Biological Effects and Signaling Pathways
There is currently no specific information available in the scientific literature that directly links

Perfluoroeicosane to any particular biological signaling pathways. Research on the biological

effects of PFAS has predominantly focused on compounds like PFOA and PFOS. These

studies have suggested that some PFAS can interact with nuclear receptors, such as the

peroxisome proliferator-activated receptor alpha (PPARα), which plays a key role in lipid

metabolism.[8][9]

The potential for Perfluoroeicosane to interact with these or other signaling pathways remains

an area for future research. Given its highly fluorinated and lipophilic nature, it is plausible that

it could bioaccumulate and potentially interfere with cellular processes. However, without

experimental evidence, any discussion of its effects on signaling pathways would be

speculative.

Logical Relationship for Investigating Potential Biological Effects:
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Caption: A logical workflow for future research into the biological effects of Perfluoroeicosane.

Conclusion
Perfluoroeicosane is a highly stable perfluorinated compound with well-defined

physicochemical properties. However, there is a significant gap in the publicly available data

regarding its specific toxicological profile and its interactions with biological systems. While

analytical methods for PFAS are well-established and can be adapted for Perfluoroeicosane,

further research is critically needed to understand its potential health and environmental

impacts. Researchers and drug development professionals should handle this compound with

a high degree of caution, adhering to stringent safety protocols, and be aware of the potential

hazards associated with the broader class of per- and polyfluoroalkyl substances. Future

studies should focus on elucidating the toxicokinetics, potential for bioaccumulation, and the

specific molecular mechanisms of action of Perfluoroeicosane to enable a comprehensive risk

assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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